Cas no 1044768-00-4 (4-Chloro-2-methyl-5-nitropyrimidine)
1044768-00-4 structure
Product Name:4-Chloro-2-methyl-5-nitropyrimidine
CAS No:1044768-00-4
MF:C5H4ClN3O2
MW:173.557159423828
MDL:MFCD11046981
CID:2130350
PubChem ID:24903824
Update Time:2025-04-21
4-Chloro-2-methyl-5-nitropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-methyl-5-nitropyrimidine
- 4-Chloro-2-methyl-5-nitro-pyrimidine
- AB63006
- SCHEMBL12276575
- DTXSID801293626
- CS-0152827
- SY114090
- BS-51194
- DA-17468
- AKOS006306596
- E76746
- MFCD11046981
- 1044768-00-4
-
- MDL: MFCD11046981
- Inchi: 1S/C5H4ClN3O2/c1-3-7-2-4(9(10)11)5(6)8-3/h2H,1H3
- InChI Key: XPANXNXJBXRZAM-UHFFFAOYSA-N
- SMILES: ClC1=C(C=NC(C)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 172.9992041g/mol
- Monoisotopic Mass: 172.9992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 275.5±20.0 °C at 760 mmHg
- Flash Point: 120.4±21.8 °C
- PSA: 71.60000
- LogP: 1.86980
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
4-Chloro-2-methyl-5-nitropyrimidine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Chloro-2-methyl-5-nitropyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089000471-10g |
4-Chloro-2-methyl-5-nitropyrimidine |
1044768-00-4 | 96% | 10g |
$2894.40 | 2023-09-04 | |
| Alichem | A089000471-25g |
4-Chloro-2-methyl-5-nitropyrimidine |
1044768-00-4 | 96% | 25g |
$5550.28 | 2023-09-04 | |
| Alichem | A089000471-100g |
4-Chloro-2-methyl-5-nitropyrimidine |
1044768-00-4 | 96% | 100g |
$13132.00 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UH454-200mg |
4-Chloro-2-methyl-5-nitropyrimidine |
1044768-00-4 | 96% | 200mg |
2354.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UH454-50mg |
4-Chloro-2-methyl-5-nitropyrimidine |
1044768-00-4 | 96% | 50mg |
941.0CNY | 2021-07-15 | |
| TRC | C990530-10mg |
4-Chloro-2-methyl-5-nitropyrimidine |
1044768-00-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C990530-50mg |
4-Chloro-2-methyl-5-nitropyrimidine |
1044768-00-4 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | C990530-100mg |
4-Chloro-2-methyl-5-nitropyrimidine |
1044768-00-4 | 100mg |
$ 210.00 | 2022-06-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X24565-1g |
4-Chloro-2-methyl-5-nitropyrimidine |
1044768-00-4 | 96% | 1g |
¥6897.0 | 2024-07-18 | |
| abcr | AB538142-100 mg |
4-Chloro-2-methyl-5-nitro-pyrimidine; . |
1044768-00-4 | 100MG |
€418.40 | 2023-04-14 |
4-Chloro-2-methyl-5-nitropyrimidine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1044768-00-4 (4-Chloro-2-methyl-5-nitropyrimidine) Related Products
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- 53039-35-3(Pyrimidine, 4,6-dichloro-2-(1-methylethyl)-5-nitro-)
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- 49845-33-2(2,4-Dichloro-5-nitropyrimidine)
- 13162-43-1(4,6-Dichloro-2-methyl-5-nitropyrimidine)
- 61456-95-9(Pyrimidine, 4,6-dichloro-2-(2-methylpropyl)-5-nitro-)
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